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Compound of Interest

Compound Name: Valtrate hydrine B4

Cat. No.: B15560426

This document provides essential safety and logistical information for the proper disposal of
Valtrate hydrine B4 (CAS No. 18296-48-5), a monoterpenoid natural product derived from
Valeriana species.[1][2][3] Adherence to these guidelines is critical for ensuring personnel
safety and regulatory compliance within research and drug development environments. The
primary source of safety information for any chemical is its Safety Data Sheet (SDS), which
must be obtained from the supplier.[4][5]

Chemical and Physical Properties Summary

All researchers must be familiar with the properties of Valtrate hydrine B4 to handle and
dispose of it safely. The following table summarizes key data for this compound.
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Property Value Source
CAS Number 18296-48-5 [1][6]
Molecular Formula C27H40010 (112171
Molecular Weight 524.60 g/mol [1112116171
Appearance Powder [1]8]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone.
Desiccate at -20°C; some
suppliers recommend storage
Storage [11[3]1[61[9]

at <-15°C under an inert gas

like nitrogen.

Known Hazards

Has antifungal, sedative, and
anxiolytic effects through
interaction with GABA
receptors.[3][5][9] The full
toxicological profile is not
widely reported; treat as a

potent bioactive compound.

Disposal Considerations

Must be disposed of as
hazardous chemical waste. Do
not dispose of down the drain
or in regular trash. Follow
local, state, and federal

regulations.

Disposal Workflow

The logical workflow below outlines the decision-making process for the proper segregation

and disposal of Valtrate hydrine B4 waste.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.targetmol.com/compound/valtrate_hydrine_b4
https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.bocsci.com/product/valtrate-hydrine-b4-cas-18296-48-5-334870.html
https://pubchem.ncbi.nlm.nih.gov/compound/Valtrate-Hydrine-B4
https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.bocsci.com/product/valtrate-hydrine-b4-cas-18296-48-5-334870.html
https://www.targetmol.com/compound/valtrate_hydrine_b4
https://pubchem.ncbi.nlm.nih.gov/compound/Valtrate-Hydrine-B4
https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.chem-norm.com/product/Valtrate_hydrine_B4-TBW01761.html
https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.biocrick.com/Valtrate-Hydrine-B4-BCN0229.html
https://www.biosynth.com/p/TAA29648/18296-48-5-valtrate-hydrine-b4
https://www.targetmol.com/compound/valtrate_hydrine_b4
https://www.medchemexpress.com/valtrate-hydrine-b4.html
https://www.biosynth.com/p/TAA29648/18296-48-5-valtrate-hydrine-b4
https://www.bioscience.co.uk/product~1797887
https://www.medchemexpress.com/valtrate-hydrine-b4.html
https://www.benchchem.com/product/b15560426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Valtrate Hydrine B4 WasteStE

Is the waste contaminated with
other hazardous materials?

Uncontaminated Waste Contaminated Waste
(e.g., expired pure product, (e.g., solutions, used labware,
spilled pure solid) reaction mixtures)
Package in a sealed, clearly labeled Package in a compatible, sealed,
waste container. Label as: clearly labeled waste container.
‘Valtrate Hydrine B4 Waste' List ALL chemical constituents.

Store in designated hazardous
waste accumulation area.
Segregate from incompatible materials.

Arrange for pickup by certified
Environmental Health & Safety (EHS)
personnel for final disposal.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Valtrate hydrine B4.

Protocol for Disposal of Valtrate Hydrine B4 Waste
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This protocol provides a step-by-step guide for preparing Valtrate hydrine B4 and associated
materials for final disposal. This procedure should be performed in a designated laboratory
area, and personnel must wear appropriate Personal Protective Equipment (PPE), including a
lab coat, safety goggles, and chemical-resistant gloves.

Waste Identification and Segregation

e Pure Chemical Waste: Unused, expired, or surplus Valtrate hydrine B4 powder should be
classified as pure chemical waste. Do not mix it with other waste types.

» Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have
come into direct contact with Valtrate hydrine B4 should be considered chemically
contaminated items.[10]

e Solutions: Solutions containing Valtrate hydrine B4 must be collected as liquid hazardous
waste. The solvent will dictate compatibility with other waste streams.

Packaging and Labeling

e Solid Waste:

o Carefully place the original container with the remaining powder into a larger, sealable,
and chemically resistant waste container.

o If collecting spilled powder or contaminated solids, use a dedicated container. Do not use
a container that previously held incompatible chemicals.

o Firmly seal the container.

o Affix a hazardous waste label to the container. Clearly write "Valtrate Hydrine B4 Waste"
and list any other contaminants.

¢ Liquid Waste (Solutions):

o Collect all liquid waste containing Valtrate hydrine B4 in a dedicated, leak-proof, and
shatter-resistant container.
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[e]

Ensure the container material is compatible with the solvent used (e.g., do not use a
plastic container for chloroform waste).

[e]

Leave at least 10% headspace in the container to allow for vapor expansion.

o

Seal the container tightly.

[¢]

Affix a hazardous waste label. List all chemical components by their full name, including
the solvent and Valtrate hydrine B4, with approximate percentages.

o Contaminated Labware (Sharps and Non-Sharps):
o Segregate sharps (needles, scalpels) into a designated, puncture-proof sharps container.

o Collect non-sharp contaminated items (gloves, bench paper, etc.) in a durable, sealed
plastic bag or a lined container.[10]

o Label the bag or container as "Hazardous Waste: Chemically Contaminated Items" and
specify "Valtrate hydrine B4".

Temporary Storage

» Store all prepared waste containers in a designated, secure hazardous waste accumulation
area within the laboratory.

o Ensure segregation from incompatible materials. Given its solubility in various organic
solvents, keep it away from strong oxidizers.

e The storage area should be cool, dry, and well-ventilated.

Final Disposal

* Never dispose of Valtrate hydrine B4, or containers rinsed of it, in the regular trash or down
the sanitary sewer.[10][11]

o Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for hazardous waste.
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e Provide the EHS team with accurate information about the waste composition to ensure it is
transported and disposed of in compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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